Cas no 916493-82-8 (PROTAC BET-binding moiety 2)

• Product Name: PROTAC BET-binding moiety 2
• CAS No: 916493-82-8
• MF: C₂₀H₁₇ClN₄O₄S
• MW: 444.891381978989
• CID: 4739802
• Update Time: 2026-02-25

PROTAC BET-binding moiety 2 Chemical and Physical Properties

Names and Identifiers

• PROTAC BET-binding moiety 2
• LZXZWZXAVDJSIL-ZDUSSCGKSA-N
• (S)-4-(4-chlorophenyl)-6-methoxycarbonylmethyl-3,9-dimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-carboxylic acid
• (S)-4-(4-chlorophenyl)-6-(2-methoxy-2-oxoethyl)-3,9-dimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-carboxylic acid
• 6-Methyl (6S)-2-carboxy-4-(4-chlorophenyl)-3,9-dimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetate (ACI)

• Inchi： 1S/C20H17ClN4O4S/c1-9-15-16(11-4-6-12(21)7-5-11)22-13(8-14(26)29-3)18-24-23-10(2)25(18)19(15)30-17(9)20(27)28/h4-7,13H,8H2,1-3H3,(H,27,28)/t13-/m0/s1
• InChI Key： LZXZWZXAVDJSIL-ZDUSSCGKSA-N
• SMILES： CC1=C(C(=O)O)SC2N3C(C)=NN=C3[C@@H](N=C(C1=2)C1C=CC(Cl)=CC=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 717
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines

Additional information on PROTAC BET-binding moiety 2

Exploring PROTAC BET-binding moiety 2 (CAS No. 916493-82-8): A Cutting-Edge Molecule in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation, PROTAC BET-binding moiety 2 (CAS No. 916493-82-8) has emerged as a pivotal compound for researchers focusing on epigenetic regulation and cancer therapeutics. This molecule belongs to the PROTAC (Proteolysis-Targeting Chimera) family, a revolutionary technology that leverages the ubiquitin-proteasome system to degrade specific disease-causing proteins. The BET-binding moiety in this compound specifically targets bromodomain and extra-terminal (BET) proteins, which play critical roles in transcriptional regulation and are implicated in various cancers and inflammatory diseases.

The unique mechanism of PROTAC BET-binding moiety 2 involves a ternary complex formation between the target protein (BET), an E3 ubiquitin ligase, and the PROTAC molecule itself. This interaction marks the BET protein for degradation, offering a promising alternative to traditional inhibition strategies. Unlike small-molecule inhibitors, which merely block protein function, PROTACs eliminate the target protein entirely, potentially overcoming drug resistance and achieving longer-lasting therapeutic effects. This has sparked significant interest in the scientific community, particularly in oncology and neurodegenerative disease research.

Recent studies highlight the versatility of PROTAC BET-binding moiety 2 in addressing unmet medical needs. For instance, its application in hematological malignancies like acute myeloid leukemia (AML) and multiple myeloma has shown remarkable preclinical efficacy. Researchers are also exploring its potential in solid tumors and autoimmune disorders, where BET proteins are dysregulated. The compound’s ability to degrade BRD4, a key BET family member, makes it a hotspot for investigations into drug-resistant cancers and combination therapies.

From a chemical perspective, CAS No. 916493-82-8 represents a meticulously designed structure optimized for binding affinity and proteasomal recruitment. Its pharmacokinetic properties, such as cell permeability and metabolic stability, are under continuous refinement to enhance in vivo performance. The growing body of literature on this compound underscores its role as a benchmark molecule for developing next-generation PROTAC-based therapeutics.

Industry trends reveal escalating demand for PROTAC BET-binding moiety 2 in both academic and pharmaceutical settings. Searches for terms like "PROTAC BET degrader clinical trials", "BET protein degradation mechanism", and "CAS 916493-82-8 supplier" reflect its prominence in drug discovery pipelines. Additionally, discussions on AI-driven PROTAC design and CRISPR screening for degradation targets further contextualize its relevance in modern research.

In summary, PROTAC BET-binding moiety 2 (CAS No. 916493-82-8) stands at the forefront of targeted protein degradation, offering transformative potential for treating complex diseases. Its dual functionality as a BET binder and E3 ligase recruiter exemplifies the innovative spirit driving contemporary biopharmaceutical innovation. As research advances, this compound is poised to unlock new therapeutic paradigms and redefine standards in precision medicine.